Cas no 25475-06-3 (amino-ethoxycarbonyloxyimino-acetic acid ethyl ester)

• Product name: amino-ethoxycarbonyloxyimino-acetic acid ethyl ester
• CAS No: 25475-06-3
• MF: C₇H₁₂N₂O₅
• MW: 204.180582046509
• CID: 2931902
• PubChem ID: 170993988

amino-ethoxycarbonyloxyimino-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• amino-ethoxycarbonyloxyimino-acetic acid ethyl ester
• Ethyl-(O-ethoxycarbonyl)oxamatoxim;
• 25475-06-3
• ethyl 2-(((ethoxycarbonyl)oxy)amino)-2-iminoacetate
• DB-400947

• Inchi： InChI=1S/C7H12N2O5/c1-3-12-6(10)5(8)9-14-7(11)13-4-2/h3-4H2,1-2H3,(H2,8,9)
• InChI Key： DIPRLDYTWZCAMO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 204.07500
• Monoisotopic Mass: 204.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 100Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 100.21000
• LogP: 0.69510